Cas no 268544-86-1 (4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid)

4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid is a versatile heterocyclic compound featuring both methoxycarbonyl and carboxylic acid functional groups on an oxazole core. This structure offers high reactivity, making it valuable as a key intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The presence of the electron-withdrawing carboxylic acid group enhances its utility in nucleophilic substitution reactions, while the methyl substituent contributes to steric and electronic modulation. Its oxazole ring system is significant in medicinal chemistry, often serving as a bioisostere for aromatic or amide functionalities. The compound's dual functionality allows for selective derivatization, enabling applications in pharmaceutical development, agrochemical research, and material science. Its crystalline nature facilitates purification and characterization.

4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid structure

268544-86-1 structure

Product Name:4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid

CAS No:268544-86-1

MF:C₇H₇NO₅

MW:185.134182214737

MDL:MFCD20656450

CID:5610843

PubChem ID:10679074

Update Time:2025-07-02

4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-8135118
- 4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid
- 268544-86-1
- 4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid
- MDL： MFCD20656450
- Inchi： 1S/C7H7NO5/c1-3-4(7(11)12-2)5(6(9)10)8-13-3/h1-2H3,(H,9,10)
- InChI Key： WOQFLEVVZLNJHE-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)OC)C(C(=O)O)=N1

Computed Properties

Exact Mass: 185.03242232g/mol
Monoisotopic Mass: 185.03242232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 89.6Å²

4-(Methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8135118-1g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95%	1g	$1057.0	2023-09-02
Enamine	EN300-8135118-5g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95%	5g	$3065.0	2023-09-02
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Enamine	EN300-8135118-0.05g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95.0%	0.05g	$245.0	2025-02-21
Enamine	EN300-8135118-0.1g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95.0%	0.1g	$366.0	2025-02-21
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Enamine	EN300-8135118-1.0g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95.0%	1.0g	$1057.0	2025-02-21
Enamine	EN300-8135118-2.5g	4-(methoxycarbonyl)-5-methyl-1,2-oxazole-3-carboxylic acid	268544-86-1	95.0%	2.5g	$2071.0	2025-02-21
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